Cas no 2411305-48-9 (N-(3-methyl-4-propoxyphenyl)prop-2-enamide)

• Product Name: N-(3-methyl-4-propoxyphenyl)prop-2-enamide
• CAS No: 2411305-48-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5415616
• PubChem ID: 145910017
• Update Time: 2025-05-27

N-(3-methyl-4-propoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411305-48-9
• N-(3-Methyl-4-propoxyphenyl)prop-2-enamide
• Z3024766613
• EN300-26575810
• 2-Propenamide, N-(3-methyl-4-propoxyphenyl)-
• N-(3-methyl-4-propoxyphenyl)prop-2-enamide

• Inchi： 1S/C13H17NO2/c1-4-8-16-12-7-6-11(9-10(12)3)14-13(15)5-2/h5-7,9H,2,4,8H2,1,3H3,(H,14,15)
• InChI Key： JGWFIIKLKLEJAS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCCC)C(C)=C1)(=O)C=C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 376.5±42.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)

Additional information on N-(3-methyl-4-propoxyphenyl)prop-2-enamide

Comprehensive Overview of N-(3-methyl-4-propoxyphenyl)prop-2-enamide (CAS No. 2411305-48-9): Properties, Applications, and Industry Insights

N-(3-methyl-4-propoxyphenyl)prop-2-enamide (CAS No. 2411305-48-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This acrylamide derivative features a unique molecular structure combining a propenamide moiety with a 3-methyl-4-propoxyphenyl group, enabling diverse functional applications. Its chemical formula and structural characteristics make it a subject of interest for researchers exploring novel bioactive molecules and polymer precursors.

In recent years, the demand for acrylamide-based compounds like N-(3-methyl-4-propoxyphenyl)prop-2-enamide has surged due to their versatility in drug discovery. The compound's prop-2-enamide group serves as a reactive handle for further chemical modifications, while the 3-methyl-4-propoxyphenyl moiety contributes to lipophilicity and potential membrane permeability—critical factors in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small molecule therapeutics targeting inflammatory pathways.

The synthesis of CAS 2411305-48-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed for characterization. Current industry trends emphasize the development of greener synthetic routes for such compounds, aligning with the growing focus on sustainable chemistry and reduced environmental impact.

Beyond pharmaceutical applications, N-(3-methyl-4-propoxyphenyl)prop-2-enamide shows promise in material science. Its acrylamide functionality makes it suitable for polymerization reactions, potentially yielding specialty polymers with tailored properties. Researchers are investigating its use in smart materials and functional coatings, where the aromatic and aliphatic components can influence material characteristics like thermal stability and surface properties.

Quality control of 2411305-48-9 follows stringent protocols, with specifications typically including ≥98% purity by HPLC. Storage recommendations generally suggest protection from light and moisture at controlled temperatures. The compound's stability profile makes it suitable for various research applications, though proper handling procedures should always be followed in laboratory settings.

Market analysis indicates growing interest in N-(3-methyl-4-propoxyphenyl)prop-2-enamide from both academic and industrial sectors. Patent literature reveals increasing activity around structurally related compounds, suggesting potential commercial applications in development. The compound's structure-activity relationships are being actively studied, particularly in contexts where subtle modifications to the propenamide or phenyl components can significantly alter biological activity or material properties.

From a regulatory perspective, CAS 2411305-48-9 is currently not classified under restrictive categories, making it accessible for research purposes. However, researchers should stay informed about evolving chemical regulations, especially concerning acrylamide derivatives. Safety data sheets provide comprehensive information about handling precautions, though the compound is generally considered suitable for standard laboratory use with proper controls.

Future research directions for N-(3-methyl-4-propoxyphenyl)prop-2-enamide may explore its potential in targeted drug delivery systems or as a component in advanced polymeric materials. The compound's balanced hydrophilicity-lipophilicity characteristics make it particularly interesting for these applications. Additionally, computational chemistry approaches are being employed to predict its interactions with biological targets or material matrices.

For researchers sourcing 2411305-48-9, several specialty chemical suppliers offer the compound in varying quantities, typically ranging from milligram to kilogram scales. Pricing varies based on purity and quantity, with custom synthesis options available for modified derivatives. The growing availability reflects increasing recognition of this compound's potential across multiple scientific disciplines.

In conclusion, N-(3-methyl-4-propoxyphenyl)prop-2-enamide (CAS No. 2411305-48-9) represents an interesting case study in how carefully designed small molecules can bridge pharmaceutical and materials science applications. Its unique structural features continue to inspire research across multiple domains, making it a compound worth watching in coming years as new applications emerge and existing ones mature toward practical implementation.